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Compound of Interest

Compound Name: Isopropylmethyldichlorosilane

Cat. No.: B100586 Get Quote

An In-depth Technical Guide on the Safe Handling, Storage, and Emergency Procedures for

Isopropylmethyldichlorosilane

This technical guide provides a comprehensive overview of the safety data for

Isopropylmethyldichlorosilane (CAS No. 18236-89-0). Designed for researchers, scientists,

and professionals in drug development, this document compiles essential information on the

substance's physical and chemical properties, hazards, handling procedures, and emergency

responses. All quantitative data is presented in structured tables for clarity and ease of

comparison. Detailed experimental methodologies for key safety assessments and

visualizations of safety workflows are also included to ensure a thorough understanding of the

safety protocols associated with this compound.

Section 1: Physical and Chemical Properties
This section summarizes the key physical and chemical properties of

Isopropylmethyldichlorosilane.
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Property Value

CAS Number 18236-89-0[1]

Molecular Formula C4H10Cl2Si[1]

Molecular Weight 157.11 g/mol [1]

Appearance Transparent liquid[1]

Boiling Point 121 °C[1]

Flash Point 14 °C[1]

Density 1.033 g/mL[1]

Refractive Index 1.425-1.428[1]

Section 2: Hazard Identification and GHS
Classification
Isopropylmethyldichlorosilane is classified as a hazardous substance. The following table

outlines its GHS classification and associated hazard statements.
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Classification Code Statement

Flammable Liquids, Category 2 H225
Highly flammable liquid and

vapour.[2][3]

Skin Corrosion/Irritation,

Category 1B
H314

Causes severe skin burns and

eye damage.[2][3]

Serious Eye Damage/Eye

Irritation, Category 1
H318

Causes serious eye damage.

[3]

Acute Toxicity, Oral, Category

4
H302 Harmful if swallowed.[2]

Acute Toxicity, Inhalation,

Category 3
H331 Toxic if inhaled.[2]

Specific target organ toxicity —

Single exposure, Category 3
H335

May cause respiratory

irritation.[2]

Signal Word: Danger[3]

Section 3: Exposure Controls & Personal Protection
Appropriate engineering controls and personal protective equipment (PPE) are critical when

handling Isopropylmethyldichlorosilane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.researchgate.net/publication/225252553_A_Review_of_the_Fate_and_Effects_of_Silicones_in_the_Environment
http://www.gesamp.org/site/assets/files/1206/review-of-potentially-harmful-substances-organosilicon-compounds-silanes-and-siloxanes-en.pdf
https://www.researchgate.net/publication/225252553_A_Review_of_the_Fate_and_Effects_of_Silicones_in_the_Environment
http://www.gesamp.org/site/assets/files/1206/review-of-potentially-harmful-substances-organosilicon-compounds-silanes-and-siloxanes-en.pdf
http://www.gesamp.org/site/assets/files/1206/review-of-potentially-harmful-substances-organosilicon-compounds-silanes-and-siloxanes-en.pdf
https://www.researchgate.net/publication/225252553_A_Review_of_the_Fate_and_Effects_of_Silicones_in_the_Environment
https://www.researchgate.net/publication/225252553_A_Review_of_the_Fate_and_Effects_of_Silicones_in_the_Environment
https://www.researchgate.net/publication/225252553_A_Review_of_the_Fate_and_Effects_of_Silicones_in_the_Environment
http://www.gesamp.org/site/assets/files/1206/review-of-potentially-harmful-substances-organosilicon-compounds-silanes-and-siloxanes-en.pdf
https://www.benchchem.com/product/b100586?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Control Parameter Recommendation

Engineering Controls

Use only under a chemical fume hood.[4]

Ensure adequate ventilation. Use explosion-

proof electrical, ventilating, and lighting

equipment.[3]

Eye/Face Protection
Wear chemical safety goggles and a face shield.

[2][3]

Skin Protection
Wear protective gloves (e.g., nitrile rubber), and

flame-retardant antistatic protective clothing.[3]

Respiratory Protection

If inhalation risk exists, use a NIOSH-certified

respirator with an organic vapor/acid gas

cartridge. In situations with unknown

concentrations, a self-contained breathing

apparatus (SCBA) is required.

Hygiene Measures

Wash hands thoroughly after handling. Do not

eat, drink, or smoke when using this product.

Remove and wash contaminated clothing before

reuse.[2]

Section 4: Toxicological & Ecotoxicological Data
Due to the limited availability of specific toxicological and ecotoxicological data for

Isopropylmethyldichlorosilane, information from structurally related organochlorosilanes is

provided as an estimate. The primary hazard is associated with its corrosive nature and its

violent reaction with water to produce hydrochloric acid.
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Endpoint Value/Observation Species Method

Acute Inhalation

Toxicity (LC50)

Estimated for

dichlorosilanes: 1785-

2092 ppm (1-hour

exposure)

Rat
OECD Guideline 403

(or similar)

Skin

Corrosion/Irritation

Causes severe skin

burns.[2][3]
Rabbit OECD Guideline 404

Serious Eye

Damage/Irritation

Causes serious eye

damage.[2][3]
Rabbit OECD Guideline 405

Aquatic Toxicity

Data not available.

Organochlorosilanes

hydrolyze rapidly in

water, and the

resulting ecotoxicity is

primarily due to the

formation of

hydrochloric acid and

the corresponding

silanol. The

acidification of the

aquatic environment

can be harmful to

aquatic life.

- -

Section 5: Experimental Protocols
Flash Point Determination by Pensky-Martens Closed
Cup Tester (ASTM D93)
Objective: To determine the lowest temperature at which the vapors of

Isopropylmethyldichlorosilane will ignite.

Methodology:

Apparatus: A manual or automated Pensky-Martens closed-cup apparatus is used.[5]
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Sample Preparation: A brass test cup is filled with the test specimen to a specified mark.[6]

Heating and Stirring: The sample is heated at a controlled rate while being continuously

stirred to ensure temperature uniformity.[6]

Ignition Source Application: At regular temperature intervals, the stirring is stopped, and an

ignition source is introduced into the vapor space above the liquid.[6]

Flash Point Detection: The flash point is the lowest temperature at which the application of

the ignition source causes the vapors to flash.[6]

Data Recording: The observed flash point temperature is recorded and corrected for

barometric pressure.

Preparation

Testing Procedure

Data Analysis

Assemble Pensky-Martens Apparatus

Fill test cup with Isopropylmethyldichlorosilane

Heat sample at a constant rate

Stir the sample continuously

Periodically introduce ignition source

Observe for a flash

No Flash

Record temperature of flash

Flash Observed

Correct for barometric pressure

Report the final flash point

Click to download full resolution via product page

Experimental workflow for flash point determination.
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Section 6: Safety and Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of

Isopropylmethyldichlorosilane, from initial hazard assessment to emergency response.

Hazard Identification

Personal Protective Equipment (PPE)

Handling Procedures

Emergency Response

Review Safety Data Sheet (SDS)

Identify hazards: Flammable, Corrosive

Wear safety goggles and face shield Wear chemical-resistant gloves Wear flame-retardant lab coat

Work in a chemical fume hood

Ground all equipment In case of skin/eye contact, flush with water for 15 mins In case of inhalation, move to fresh air In case of fire, use dry chemical or CO2 extinguisher

Avoid contact with water and moisture

Store in a cool, dry, well-ventilated area

Seek immediate medical attention

Click to download full resolution via product page

Logical workflow for safe handling of Isopropylmethyldichlorosilane.

Section 7: First-Aid Measures
In the event of exposure to Isopropylmethyldichlorosilane, immediate and appropriate first-

aid is crucial.
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Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[4][7]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[4][7]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, if breathing is irregular or if

respiratory arrest occurs, provide artificial

respiration or oxygen by trained personnel.

Seek immediate medical attention.[4][7]

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4]

Section 8: Fire-Fighting Measures
Isopropylmethyldichlorosilane is a highly flammable liquid.
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Aspect Recommendation

Suitable Extinguishing Media

Use dry chemical, CO2, or alcohol-resistant

foam. Do NOT use water, as the substance

reacts violently with it.[4]

Specific Hazards

Vapors may form explosive mixtures with air and

can travel to a source of ignition and flash back.

[2] Reacts violently with water to produce

flammable gases.[7]

Protective Equipment

Fire-fighters should wear appropriate protective

equipment and self-contained breathing

apparatus (SCBA) with a full face-piece

operated in positive pressure mode.[7]

Section 9: Handling and Storage
Proper handling and storage procedures are essential to maintain the stability of

Isopropylmethyldichlorosilane and prevent accidents.

Aspect Recommendation

Handling

Use only in a well-ventilated area, preferably in

a chemical fume hood.[4] Keep away from heat,

sparks, and open flames.[3] Ground all

containers and equipment to prevent static

discharge.[3] Avoid contact with skin, eyes, and

clothing.

Storage

Store in a tightly closed container in a cool, dry,

and well-ventilated place.[3] Keep away from

sources of ignition and incompatible materials

such as oxidizing agents, acids, and water.[7]

Section 10: Stability and Reactivity
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Aspect Information

Reactivity
Reacts violently with water, liberating flammable

gases.[7]

Chemical Stability
Stable under recommended storage conditions.

[2]

Possibility of Hazardous Reactions
May occur. Reacts with water and moisture in

the air.

Conditions to Avoid
Heat, flames, sparks, and contact with moisture.

[3]

Incompatible Materials Strong oxidizing agents, water.[7]

Hazardous Decomposition Products
Hydrogen chloride, carbon oxides, and silicon

oxides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at:
[https://www.benchchem.com/product/b100586#isopropylmethyldichlorosilane-safety-data-
sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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